
Application Notes and Protocols: 1-
Hexadecanol, Aluminum Salt as a Gelling Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hexadecanol, aluminum salt, also known as aluminum hexadecanoate or aluminum

palmitate, is a metallic soap that has found significant utility as a gelling agent in a variety of

oleaginous systems. Its ability to form stable, transparent, and thermoreversible gels makes it a

valuable excipient in pharmaceutical and cosmetic formulations. This document provides

detailed application notes and protocols for the effective use of 1-hexadecanol, aluminum salt
as a gelling agent.

Aluminum salts of fatty acids, often referred to as aluminum soaps, function as versatile

thickeners and stabilizers in non-aqueous formulations.[1][2] They are particularly effective in

creating oleogels, which are gel-like materials with a liquid oily continuous phase.[2] These gels

are valued for their aesthetic properties, controlled release characteristics, and ability to

suspend active pharmaceutical ingredients (APIs).

Physicochemical Properties
1-Hexadecanol, aluminum salt is a fine, white to yellowish-white, bulky powder with a faint,

characteristic odor. It is practically insoluble in water, ethanol, and ether, but soluble in hot oils

and organic solvents like benzene and chloroform.[1]

Table 1: Physicochemical Properties of 1-Hexadecanol, Aluminum Salt

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b099308?utm_src=pdf-interest
https://www.benchchem.com/product/b099308?utm_src=pdf-body
https://www.benchchem.com/product/b099308?utm_src=pdf-body
https://allanchem.com/formulating-with-aluminum-stearate-functions-benefits-industry-uses/
https://cosmileeurope.eu/inci/detail/793/aluminum-stearates/
https://cosmileeurope.eu/inci/detail/793/aluminum-stearates/
https://www.benchchem.com/product/b099308?utm_src=pdf-body
https://allanchem.com/formulating-with-aluminum-stearate-functions-benefits-industry-uses/
https://www.benchchem.com/product/b099308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name Aluminum Hexadecanoate -

Synonyms
Aluminum Palmitate, 1-

Hexadecanol, aluminum salt
-

Molecular Formula C₄₈H₉₃AlO₆ -

Molecular Weight 793.2 g/mol -

Appearance
Fine, white to yellowish-white

powder
[1]

Solubility
Insoluble in water; Soluble in

hot oils and organic solvents
[1]

Melting Range 135-170 °C (275-338 °F) [1]

Mechanism of Gelation
The gelling action of 1-hexadecanol, aluminum salt in oleaginous vehicles is a result of the

self-assembly of the aluminum soap molecules into a three-dimensional network. This network

immobilizes the liquid oil phase, leading to the formation of a gel. The prevailing theory

suggests that the aluminum soap molecules form spherical, nano-sized micelles that

subsequently aggregate into a fractal network.[3] This process is thermoreversible, meaning

the gel can be liquefied by heating and will reform upon cooling.
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Caption: Proposed mechanism of gelation for 1-hexadecanol, aluminum salt in an oleaginous

vehicle.
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Applications
1-Hexadecanol, aluminum salt is a versatile gelling agent with applications in various fields:

Pharmaceuticals: It is used as a viscosity-increasing agent in nonaqueous topical and oral

formulations.[3] It can be used to create stable gels for the controlled release of APIs and to

improve the consistency and feel of ointments and creams.

Cosmetics: In the cosmetics industry, it functions as a thickener, stabilizer, and anti-caking

agent in products such as lotions, creams, sunscreens, and makeup.[1][2] It imparts a

smooth, non-greasy feel to formulations.

Industrial: Aluminum soaps are used as thickeners in lubricating greases, paints, and inks.[1]

Experimental Protocols
Protocol for Preparation of a 1-Hexadecanol, Aluminum
Salt Organogel
This protocol describes the preparation of a simple organogel using 1-hexadecanol,
aluminum salt and a mineral oil.

Materials:

1-Hexadecanol, aluminum salt

Mineral oil (or other suitable oleaginous vehicle)

Beaker

Hot plate with magnetic stirrer

Thermometer

Spatula

Procedure:

Weigh the desired amount of mineral oil into a beaker.
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While stirring, gradually add the desired concentration of 1-hexadecanol, aluminum salt to
the oil.

Heat the mixture to 135-150°C with continuous stirring. The exact temperature will depend

on the specific grade of the aluminum salt and the oil used.[1]

Continue heating and stirring until the 1-hexadecanol, aluminum salt is completely

dissolved and the solution is clear.

Remove the beaker from the hot plate and allow it to cool to room temperature with gentle

stirring.

As the mixture cools, the gel will form. The final gel structure will develop upon standing for

several hours.
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Caption: Workflow for the preparation of a 1-hexadecanol, aluminum salt organogel.
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Protocol for Rheological Characterization of the
Organogel
This protocol outlines the steps for characterizing the rheological properties of the prepared

organogel using a rotational rheometer.

Equipment:

Rotational rheometer with parallel plate or cone-plate geometry

Temperature control unit

Procedure:

Sample Loading: Carefully load the prepared organogel onto the lower plate of the

rheometer. Lower the upper geometry to the desired gap setting, ensuring the sample fills

the gap completely without overflowing. Trim any excess sample.

Equilibration: Allow the sample to equilibrate at the test temperature (e.g., 25°C) for a

specified time (e.g., 5 minutes) to ensure thermal and structural equilibrium.

Oscillatory Amplitude Sweep: Perform an amplitude sweep at a constant frequency (e.g., 1

Hz) to determine the linear viscoelastic region (LVER). This is the range of strain over which

the storage modulus (G') and loss modulus (G'') are independent of the applied strain.

Oscillatory Frequency Sweep: Within the LVER, perform a frequency sweep at a constant

strain to measure the storage modulus (G') and loss modulus (G'') as a function of frequency.

This provides information about the gel's structure and elasticity.

Steady Shear Rate Sweep: Perform a steady shear rate sweep to measure the viscosity of

the gel as a function of the applied shear rate. This will reveal if the gel is shear-thinning,

shear-thickening, or Newtonian.

Quantitative Data
The properties of the resulting gel are highly dependent on the concentration of the 1-
hexadecanol, aluminum salt, the type of oil used, and the preparation conditions.
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Table 2: Effect of Gelling Agent Concentration on Gel Viscosity

Concentration of 1-Hexadecanol,
Aluminum Salt (% w/w)

Apparent Viscosity (cP) at 10 s⁻¹

2 500 - 1500

5 2000 - 5000

10 8000 - 15000

Note: These are typical values and will vary depending on the specific oil and preparation

method.

Table 3: Influence of Oil Type on Gel Properties

Oil Type
Typical Gelling Agent
Concentration (% w/w)

Gel Characteristics

Mineral Oil 2 - 10 Clear, firm gel

Vegetable Oils (e.g., Castor

Oil, Olive Oil)
5 - 15 Softer, more translucent gel

Synthetic Esters (e.g.,

Isopropyl Myristate)
3 - 12 Clear, smooth gel

Troubleshooting
Cloudy or Opaque Gel: Incomplete dissolution of the gelling agent. Ensure the heating

temperature is sufficient and the mixing is thorough.

Weak Gel or No Gel Formation: Insufficient concentration of the gelling agent or improper

cooling procedure. Try increasing the gelling agent concentration or allowing for a slower

cooling rate.

Phase Separation: Incompatibility between the gelling agent and the oil, or the presence of

moisture. Ensure all components are anhydrous.
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Safety Precautions
When handling 1-hexadecanol, aluminum salt, it is important to follow standard laboratory

safety procedures. Wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Avoid inhalation of the powder by working in a well-ventilated

area or using a fume hood. For detailed safety information, refer to the material safety data

sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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